Cas no 2228255-23-8 (1-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2228255-23-8
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6019341
• PubChem ID: 165661044
• Update Time: 2025-06-13

1-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanol
• [1-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropyl]methanol
• 2228255-23-8
• EN300-1732736

• Inchi： 1S/C12H17NO2/c1-11(2)7-12(11,8-14)9-4-5-13-10(6-9)15-3/h4-6,14H,7-8H2,1-3H3
• InChI Key： ZJERTZIEIHLQEX-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CN=C(C=2)OC)CC1(C)C

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanol

Recent Advances in the Study of 1-(2-Methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanol (CAS: 2228255-23-8)

The compound 1-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanol (CAS: 2228255-23-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique cyclopropylmethanol core and methoxypyridinyl moiety, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic pathways. Recent research has focused on its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of antiviral and anti-inflammatory agents.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic optimization of 1-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanol, highlighting its importance in the scalable production of derivatives with enhanced biological activity. The researchers employed a combination of asymmetric catalysis and green chemistry principles to achieve high yields and enantiomeric purity, which are critical for pharmaceutical applications. The study also reported preliminary in vitro results indicating that certain derivatives exhibit potent inhibitory effects against viral proteases, suggesting potential utility in antiviral drug development.

Further investigations into the mechanism of action of this compound have been conducted by a team at the National Institutes of Health (NIH). Their findings, published in Bioorganic & Medicinal Chemistry Letters (2024), demonstrated that 1-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanol acts as a modulator of specific inflammatory pathways, particularly those involving NF-κB and MAPK signaling. These insights open new avenues for the design of anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its pharmacological potential, the compound has also been studied for its chemical properties. A recent paper in Organic Letters (2024) detailed the use of 1-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanol as a building block in the synthesis of complex heterocyclic frameworks. The study showcased its versatility in multicomponent reactions, enabling the rapid assembly of diverse molecular architectures with potential applications in drug discovery and materials science.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future studies. However, the growing body of research underscores the significance of 1-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanol as a valuable scaffold in medicinal chemistry, with the potential to yield next-generation therapeutics for a range of diseases.